Cas no 88104-25-0 (Phosphine, bis[(4-methoxyphenyl)methyl]phenyl-)

Phosphine, bis[(4-methoxyphenyl)methyl]phenyl- structure
88104-25-0 structure
Product Name:Phosphine, bis[(4-methoxyphenyl)methyl]phenyl-
CAS No:88104-25-0
MF:C22H23O2P
MW:350.390587091446
CID:644884
PubChem ID:19813571
Update Time:2025-04-19

Phosphine, bis[(4-methoxyphenyl)methyl]phenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, bis[(4-methoxyphenyl)methyl]phenyl-
    • bis[(4-methoxyphenyl)methyl]-phenylphosphane
    • SCHEMBL381566
    • di-(p-anisyl) phenylphosphine
    • DTXSID70600238
    • Bis[(4-methoxyphenyl)methyl](phenyl)phosphane
    • 88104-25-0
    • Inchi: 1S/C22H23O2P/c1-23-20-12-8-18(9-13-20)16-25(22-6-4-3-5-7-22)17-19-10-14-21(24-2)15-11-19/h3-15H,16-17H2,1-2H3
    • InChI Key: WXGGTLXBLQONRX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(CC1C=CC(=CC=1)OC)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 350.14356697g/mol
  • Monoisotopic Mass: 350.14356697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5Ų
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